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Compound of Interest

Compound Name: Boc-NH-PEG10-NHS ester

Cat. No.: B1193751 Get Quote

Essential Safety and Handling Guide for Boc-
NH-PEG10-NHS Ester
IMMEDIATE SAFETY AND LOGISTICAL INFORMATION

This guide provides essential, immediate safety and logistical information for handling Boc-NH-
PEG10-NHS ester, a PROTAC (Proteolysis Targeting Chimera) linker used in research and

drug development. The following procedures are designed to ensure the safety of laboratory

personnel and the integrity of the product through proper handling, storage, and disposal.

Product Information and Physical Properties
Boc-NH-PEG10-NHS ester is a heterobifunctional PEG linker. It contains a Boc-protected

amine and an N-Hydroxysuccinimide (NHS) ester. The polyethylene glycol (PEG) spacer

enhances solubility in aqueous solutions. The NHS ester is reactive towards primary amines,

while the Boc-protected amine can be deprotected under acidic conditions for subsequent

conjugation.
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Property Value Source

Chemical Formula C₃₂H₅₈N₂O₁₆ [1]

Molecular Weight 726.8 g/mol [1]

Appearance White to off-white solid
General knowledge for similar

compounds

Solubility Soluble in DMSO, DCM, DMF [1]

Storage Temperature -20°C [1]

Personal Protective Equipment (PPE)
Standard laboratory PPE is required at all times when handling Boc-NH-PEG10-NHS ester to
minimize exposure and ensure personal safety.

PPE Category
Specific
Recommendations

Rationale

Eye Protection
Chemical safety goggles or a

face shield.

Protects eyes from potential

splashes of the compound or

solvents.

Hand Protection
Chemically resistant gloves

(e.g., nitrile).

Prevents skin contact. Change

gloves immediately if

contaminated.

Body Protection Laboratory coat.
Protects skin and personal

clothing from spills.

Respiratory Protection

Use in a well-ventilated area. A

fume hood is recommended for

handling the solid and

preparing stock solutions.

Minimizes inhalation of any

dust or aerosols.
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Proper handling and storage procedures are critical to maintain the chemical's stability and

prevent contamination.

Receiving and Storage:
Upon receipt, inspect the container for any damage.

Store the vial at -20°C in a desiccated environment.[1]

Keep the container tightly sealed to prevent moisture absorption, which can hydrolyze the

NHS ester.

Handling:
Allow the vial to equilibrate to room temperature before opening to prevent condensation of

moisture.

Handle the solid compound in a chemical fume hood to avoid inhalation of any fine particles.

Use anhydrous solvents such as DMSO, DMF, or DCM for dissolution.[1]

Avoid using buffers that contain primary amines (e.g., Tris or glycine) in reactions, as they

will compete with the intended target.

Disposal Plan
Dispose of all waste containing Boc-NH-PEG10-NHS ester in accordance with institutional and

local environmental regulations for chemical waste.

Waste Categorization:
Solid Waste: Unused solid compound, contaminated personal protective equipment (gloves,

etc.), and weighing papers should be collected in a designated, sealed container for solid

chemical waste.

Liquid Waste: Unused solutions and the first rinse of contaminated glassware should be

collected in a designated, sealed container for liquid chemical waste. Ensure the waste

container is compatible with the solvents used.
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Sharps Waste: Needles, syringes, or other contaminated sharps should be disposed of in a

designated sharps container.

Disposal Procedure:
Segregate waste into solid, liquid, and sharps containers.

Label all waste containers clearly with the contents, including the name of the chemical and

the solvents used.

Arrange for waste pickup through your institution's Environmental Health and Safety (EHS)

office.

Do not dispose of this chemical down the drain or in the regular trash.

Experimental Protocol: Labeling a Protein with Boc-
NH-PEG10-NHS Ester
This protocol provides a general procedure for labeling a protein with Boc-NH-PEG10-NHS
ester. Optimization may be required for specific proteins.

Materials:

Boc-NH-PEG10-NHS ester

Protein of interest in an amine-free buffer (e.g., PBS, pH 7.2-8.0)

Anhydrous DMSO or DMF

Desalting column or dialysis equipment

Procedure:

Prepare Protein Solution: Dissolve the protein to be labeled in an amine-free buffer at a

suitable concentration (e.g., 1-10 mg/mL).

Prepare PEG Reagent Solution:
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Allow the vial of Boc-NH-PEG10-NHS ester to warm to room temperature.

In a chemical fume hood, weigh a small amount of the reagent.

Immediately before use, dissolve the reagent in anhydrous DMSO or DMF to prepare a

stock solution (e.g., 10 mM). Do not store the stock solution, as the NHS ester is moisture-

sensitive.[2]

Conjugation Reaction:

Add a 10- to 50-fold molar excess of the dissolved Boc-NH-PEG10-NHS ester to the

protein solution.

The volume of the organic solvent should not exceed 10% of the total reaction volume.

Incubate the reaction at room temperature for 30-60 minutes or on ice for 2 hours.

Purification:

Remove the excess, unreacted PEG reagent and byproducts using a desalting column or

by dialysis against an appropriate buffer.

Storage:

Store the purified, PEGylated protein under conditions that are optimal for the unmodified

protein.

Diagrams
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Workflow for Safe Handling of Boc-NH-PEG10-NHS Ester
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Caption: Logical workflow for handling Boc-NH-PEG10-NHS ester.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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